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Compound of Interest

Compound Name: Dabigatran-13C,d3

Cat. No.: B10824232

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dabigatran-13C,d3, an isotopically
labeled form of the direct thrombin inhibitor, Dabigatran. This document details its core
physicochemical properties, its mechanism of action within the coagulation cascade, and its
application in bioanalytical methodologies.

Core Properties of Dabigatran-13C,d3

Dabigatran-13C,d3 is a stable isotope-labeled version of Dabigatran, designed for use as an
internal standard in quantitative bioanalysis. The incorporation of one carbon-13 atom and
three deuterium atoms provides a distinct mass difference from the parent compound, enabling
precise quantification using mass spectrometry.
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Property Value Source(s)
Chemical Formula C2413CH22D3N703 [1112]
Molecular Weight 474.53 g/mol - 475.5 g/mol [2][3]
Parent Compound Dabigatran [4]

Parent Compound Formula C25H25N703 [51[6]
Parent Compound M.W. 471.5 g/mol [5]

Primary Application Internal Standard for LC- 7]

MS/MS

Note: The slight variation in molecular weight for Dabigatran-13C,d3 is dependent on the
precision of the atomic masses used for the isotopes in the calculation.

Mechanism of Action: Direct Thrombin Inhibition

Dabigatran is a potent, competitive, and reversible direct thrombin inhibitor.[4] It binds to the
active site of thrombin, thereby preventing the conversion of fibrinogen to fibrin, a critical step in
the formation of a blood clot.[1] Unlike indirect thrombin inhibitors, Dabigatran can inhibit both
free and clot-bound thrombin.[4] Furthermore, it inhibits thrombin-induced platelet aggregation.

[4]

The signaling pathway below illustrates the central role of thrombin in the coagulation cascade
and the inhibitory action of Dabigatran.
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Dabigatran's inhibitory effect on the coagulation cascade.
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Experimental Protocols: Bioanalytical Quantification

Dabigatran-13C,d3 is primarily utilized as an internal standard for the accurate quantification
of Dabigatran in biological matrices, such as plasma, using liquid chromatography-tandem
mass spectrometry (LC-MS/MS). The following protocol is a representative methodology
synthesized from established bioanalytical methods.

Sample Preparation: Protein Precipitation

» Aliquoting: Transfer 50 pL of the plasma sample into a clean microcentrifuge tube.

 Internal Standard Spiking: Add a precise volume (e.g., 20 pL) of a known concentration of
Dabigatran-13C,d3 solution (e.g., 100 ng/mL in methanol) to the plasma sample.

e Protein Precipitation: Add 180 uL of cold methanol to the sample to precipitate plasma
proteins.

» Vortexing: Vortex the mixture for 5 minutes to ensure thorough mixing and protein
precipitation.

o Centrifugation: Centrifuge the sample at a high speed (e.g., 3000 x g) for 5 minutes to pellet
the precipitated proteins.

o Supernatant Transfer: Carefully transfer the supernatant to a clean vial for LC-MS/MS
analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS) Analysis

o Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-
performance liquid chromatography (UHPLC) system.

e Column: A C18 reverse-phase column is commonly used for separation.

o Mobile Phase: A gradient of an aqueous phase (e.g., 0.1% formic acid in water) and an
organic phase (e.g., acetonitrile or methanol).

o Flow Rate: Typically in the range of 0.3-0.5 mL/min.
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« Injection Volume: 1-5 pL.

e Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray
ionization (ESI+) mode.

o Detection: Multiple Reaction Monitoring (MRM) is used to detect the specific mass transitions
for Dabigatran and Dabigatran-13C,d3.

Analyte Precursor lon (m/z) Product lon (m/z)
Dabigatran 472.3 289.1
Dabigatran-13C,d3 476.3 292.1

Note: The exact m/z values may vary slightly depending on the instrument and its calibration.

The experimental workflow for a typical bioanalytical study using Dabigatran-13C,d3 is

depicted below.
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Bioanalytical workflow for Dabigatran quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824232#molecular-weight-and-formula-of-
dabigatran-13c-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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